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Compound of Interest

Compound Name: Bismarck Brown Y

Cat. No.: B3417428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

Bismarck Brown Y, a diazo dye widely utilized in histology and cytology.

Introduction
Bismarck Brown Y, also known as C.I. 21000 or Basic Brown 1, is one of the earliest

synthesized azo dyes, first described by Carl Alexander von Martius in 1863.[1] It is not a single

chemical entity but rather a mixture of closely related azo compounds.[1][2] Its primary

application is as a biological stain, where it imparts a yellow to brown color to specific cellular

components.[1][3] It is notably used for staining acid mucins, mast cell granules, and cartilage.

[1][2] Furthermore, Bismarck Brown Y is a key constituent of the Papanicolaou stain, which is

vital for cytological examinations in cancer detection.[2]

Chemical Identity and Properties
Bismarck Brown Y is characterized by its diazo structure. The commercial dye is typically

supplied as a dihydrochloride salt. Key identifying and physical properties are summarized

below.
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Property Data Reference(s)

Chemical Formula
C₁₈H₁₈N₈·2HCl

(dihydrochloride)
[1][2][3][4][5]

C₁₈H₁₈N₈ (free base) [6]

IUPAC Name

4-[[3-[(2,4-

diaminophenyl)diazenyl]phenyl

]diazenyl]benzene-1,3-

diamine;hydrochloride

[2]

Molecular Weight 419.31 g/mol (dihydrochloride) [1][3][4][5]

346.39 g/mol (free base) [6]

CAS Number 10114-58-6 (dihydrochloride) [2][3][4][5][7]

Colour Index (C.I.) No. 21000 [1][2][3][4]

Synonyms

Basic Brown 1, Manchester

Brown, Phenylene Brown,

Vesuvine

[1][2][4]

Physical Form Dark brown powder [2][3]

Solubility
Soluble in water (H₂O: 10

mg/mL)
[2][4]

Absorption Maximum (λmax) 457 nm [2][4]

Melting Point >300 °C [2]

Synthesis Protocol: A General Overview
The synthesis of Bismarck Brown Y is a straightforward process involving a diazo coupling

reaction. The key reactant, 1,3-phenylenediamine, serves as both the source for the diazonium

ion and the coupling agent.[1] The process can be summarized in two main stages:

Double Diazotization: 1,3-phenylenediamine undergoes diazotization in the presence of a

nitrous acid source (e.g., sodium nitrite and hydrochloric acid) to form a bis(diazonium) salt.

[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Bismarck_brown_Y
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.lobachemie.com/Biological-Stains-for-Microscopy-01998/BISMARCK-BROWN-Y-G-CASNO-10114-58-6.aspx
https://www.sigmaaldrich.com/US/en/product/sial/861111
https://www.scbt.com/p/bismarck-brown-y-10114-58-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2224046.htm
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://en.wikipedia.org/wiki/Bismarck_brown_Y
https://www.lobachemie.com/Biological-Stains-for-Microscopy-01998/BISMARCK-BROWN-Y-G-CASNO-10114-58-6.aspx
https://www.sigmaaldrich.com/US/en/product/sial/861111
https://www.scbt.com/p/bismarck-brown-y-10114-58-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2224046.htm
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.lobachemie.com/Biological-Stains-for-Microscopy-01998/BISMARCK-BROWN-Y-G-CASNO-10114-58-6.aspx
https://www.sigmaaldrich.com/US/en/product/sial/861111
https://www.scbt.com/p/bismarck-brown-y-10114-58-6
https://www.thermofisher.com/order/catalog/product/A16674.14
https://en.wikipedia.org/wiki/Bismarck_brown_Y
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.lobachemie.com/Biological-Stains-for-Microscopy-01998/BISMARCK-BROWN-Y-G-CASNO-10114-58-6.aspx
https://www.sigmaaldrich.com/US/en/product/sial/861111
https://en.wikipedia.org/wiki/Bismarck_brown_Y
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.sigmaaldrich.com/US/en/product/sial/861111
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.lobachemie.com/Biological-Stains-for-Microscopy-01998/BISMARCK-BROWN-Y-G-CASNO-10114-58-6.aspx
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.sigmaaldrich.com/US/en/product/sial/861111
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.sigmaaldrich.com/US/en/product/sial/861111
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.benchchem.com/product/b3417428?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bismarck_brown_Y
https://en.wikipedia.org/wiki/Bismarck_brown_Y
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Azo Coupling: The resulting bis(diazonium) ion then couples with two additional molecules of

1,3-phenylenediamine to form the final dye mixture.[1][2]

It is important to note that the final product is often a mixture of oligomers containing three or

more diazo groups, rather than a single, pure compound.[1][2]

General Synthesis Workflow for Bismarck Brown Y

1,3-Phenylenediamine
(Reactant)

Step 1: Double Diazotization

Nitrous Acid (HNO₂)
+ 2 H⁺

Bis(diazonium) Ion Intermediate
+ 2 H₂O

Step 2: Azo Coupling1,3-Phenylenediamine
(2 equivalents)

Bismarck Brown Y
(Mixture of Azo Compounds)

- 2 H⁺

Click to download full resolution via product page

Caption: General synthesis workflow for Bismarck Brown Y.

Common Applications in Research
Bismarck Brown Y is a versatile stain used in various biological and medical research

applications:

Histological Staining: It is frequently used to visualize acid mucins, mast cell granules, and

cartilage in tissue specimens.[1][2]

Cytology: As a component of the Papanicolaou stain, it serves as a counterstain, aiding in

the differentiation of cellular components in cytological smears.[1][2]

Microbiology: It can be used as a counterstain with Victoria Blue R for the identification of

acid-fast microorganisms.[1][2]

Carbohydrate Staining: The dye is incorporated in Kasten's Schiff-type reagents for staining

cellulose.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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